![molecular formula C60H24Al2Br6O15 B1144192 Dialuminum tris[2-(4,5-dibromo-6-oxido-3-oxoxanthen-9-yl)]benzoate CAS No. 15876-57-0](/img/structure/B1144192.png)
Dialuminum tris[2-(4,5-dibromo-6-oxido-3-oxoxanthen-9-yl)]benzoate
Overview
Description
Dialuminum tris[2-(4,5-dibromo-6-oxido-3-oxoxanthen-9-yl)]benzoate is a complex chemical compound with the molecular formula C20H8Br4O5.2/3Al. It is known for its unique structural properties and is used in various scientific and industrial applications .
Preparation Methods
The synthesis of dialuminium tris(2-(4,5-dibromo-6-oxido-3-oxoxanthen-9-yl))benzoate involves the reaction of 2-(4,5-dibromo-6-oxido-3-oxoxanthen-9-yl)benzoic acid with aluminum salts such as aluminum chloride under specific conditions. The reaction typically involves a condensation process followed by purification and crystallization steps . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.
Chemical Reactions Analysis
Dialuminum tris[2-(4,5-dibromo-6-oxido-3-oxoxanthen-9-yl)]benzoate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions, leading to the formation of different oxidation products.
Reduction: Reduction reactions can alter the oxidation state of the compound, resulting in various reduced forms.
Substitution: The compound can undergo substitution reactions where certain groups are replaced by other functional groups. Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts.
Scientific Research Applications
Dialuminum tris[2-(4,5-dibromo-6-oxido-3-oxoxanthen-9-yl)]benzoate has several scientific research applications:
Chemistry: It is used as a reagent in various chemical reactions and studies.
Biology: The compound is utilized in biological assays and experiments.
Medicine: Research is ongoing to explore its potential medicinal properties.
Industry: It is used in the production of organic light-emitting diodes (OLEDs) for high-brightness and high-contrast displays and lighting devices.
Mechanism of Action
The mechanism of action of dialuminium tris(2-(4,5-dibromo-6-oxido-3-oxoxanthen-9-yl))benzoate involves its interaction with specific molecular targets and pathways. The compound exerts its effects through binding to particular receptors or enzymes, leading to changes in cellular processes. The exact molecular targets and pathways involved are subjects of ongoing research .
Comparison with Similar Compounds
Dialuminum tris[2-(4,5-dibromo-6-oxido-3-oxoxanthen-9-yl)]benzoate can be compared with other similar compounds such as:
Dialuminium tris(2-(2,4,5,7-tetrabromo-6-oxido-3-oxoxanthen-9-yl)benzoate): This compound has a similar structure but with different bromination patterns.
Dialuminium tris(2-(2,4,5,7-tetrabromo-6-oxido-3-oxoxanthen-9-yl)-3,4,5,6-tetrachlorobenzoate): This compound includes additional chlorination, which may affect its properties and applications. The uniqueness of dialuminium tris(2-(4,5-dibromo-6-oxido-3-oxoxanthen-9-yl))benzoate lies in its specific bromination pattern and its resulting chemical and physical properties.
Properties
CAS No. |
15876-57-0 |
|---|---|
Molecular Formula |
C60H24Al2Br6O15 |
Molecular Weight |
1518.210636 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
